Cas no 183547-90-2 (Acetamide, N-[4-(2-methyl-1H-benzimidazol-1-yl)-3-pyridinyl]-)

• Product Name: Acetamide, N-[4-(2-methyl-1H-benzimidazol-1-yl)-3-pyridinyl]-
• CAS No: 183547-90-2
• MF: C₁₅H₁₄N₄O
• MW: 266.297862529755
• CID: 3821520
• PubChem ID: 15272044
• Update Time: 2025-05-20

Acetamide, N-[4-(2-methyl-1H-benzimidazol-1-yl)-3-pyridinyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[4-(2-methyl-1H-benzimidazol-1-yl)-3-pyridinyl]-
• N-[4-(2-methylbenzimidazol-1-yl)-3-pyridyl]acetamide
• 183547-90-2
• N-(4-(2-Methyl-1H-benzo[d]imidazol-1-yl)pyridin-3-yl)acetamide

• Inchi： 1S/C15H14N4O/c1-10-17-12-5-3-4-6-14(12)19(10)15-7-8-16-9-13(15)18-11(2)20/h3-9H,1-2H3,(H,18,20)
• InChI Key： HDRHEKQVTMEQIS-UHFFFAOYSA-N
• SMILES： C(NC1=C(N2C(C)=NC3=CC=CC=C32)C=CN=C1)(=O)C

Computed Properties

• Exact Mass: 266.11676108Da
• Monoisotopic Mass: 266.11676108Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 59.8Ų

Additional information on Acetamide, N-[4-(2-methyl-1H-benzimidazol-1-yl)-3-pyridinyl]-

Acetamide, N-[4-(2-methyl-1H-benzimidazol-1-yl)-3-pyridinyl] (CAS No. 183547-90-2)

Acetamide, N-[4-(2-methyl-1H-benzimidazol-1-yl)-3-pyridinyl], also known by its CAS number 183547-90-2, is a complex organic compound with a unique structure that combines elements of both benzimidazole and pyridine moieties. This compound has garnered significant attention in recent years due to its potential applications in various fields, including drug discovery, materials science, and analytical chemistry. The molecule's structure is characterized by a benzimidazole ring substituted with a methyl group at position 2 and a pyridine ring at position 4. The acetamide group further enhances the compound's functional versatility.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the benzimidazole core. This is followed by the introduction of the methyl group and subsequent coupling with the pyridine moiety. The final step involves the attachment of the acetamide group, which plays a crucial role in modulating the compound's physical and chemical properties. Recent advancements in synthetic methodologies have made it possible to achieve higher yields and greater purity levels, making this compound more accessible for research and industrial applications.

One of the most promising areas of research involving Acetamide, N-[4-(2-methyl-1H-benzimidazol-1-yl)-3-pyridinyl] is its potential as a drug candidate. The compound's unique structure allows it to interact with various biological targets, including enzymes and receptors, making it a valuable tool in pharmacological studies. For instance, recent studies have demonstrated its ability to inhibit certain kinases involved in cancer cell proliferation. These findings suggest that the compound could serve as a lead molecule for developing novel anti-cancer therapies.

In addition to its pharmacological applications, this compound has also found use in materials science. Its ability to form stable complexes with metal ions has led to its exploration as a potential ligand in coordination chemistry. Researchers have reported that the compound can form metalloporphyrins with transition metals such as copper and zinc, which exhibit interesting magnetic and electronic properties. These materials hold promise for applications in sensors, catalysts, and electronic devices.

The physical and chemical properties of Acetamide, N-[4-(2-methyl-1H-benzimidazol-1-yl)-3-pyridinyl] are highly dependent on its molecular structure. The presence of the benzimidazole ring contributes to its aromaticity and stability, while the pyridine moiety introduces electron-withdrawing effects that influence the compound's reactivity. The acetamide group further enhances solubility in polar solvents, making it easier to handle in laboratory settings.

Recent studies have also focused on understanding the environmental impact of this compound. Researchers have investigated its biodegradability and toxicity profiles under various conditions. Preliminary results indicate that the compound exhibits low toxicity towards aquatic organisms, suggesting that it may be environmentally friendly when used responsibly. However, further studies are needed to fully assess its long-term ecological effects.

In conclusion, Acetamide, N-[4-(2-methyl-1H-benzimidazol-1-yl)-3-pyridinyl] (CAS No. 183547-90-2) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and characterization techniques, positions it as an important molecule for future research and development efforts.